Cas no 2137875-26-2 (2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid)

• Product Name: 2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid
• CAS No: 2137875-26-2
• MF: C₈H₁₅F₂NO₃
• MW: 211.206409692764
• CID: 6190410
• PubChem ID: 165742854
• Update Time: 2025-06-30

2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-788915
• 2137875-26-2
• 2,2-difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid
• 2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid

• Inchi： 1S/C8H15F2NO3/c1-5(3-6(2)12)11-4-8(9,10)7(13)14/h5-6,11-12H,3-4H2,1-2H3,(H,13,14)
• InChI Key： CVEMOSZVJXAJMJ-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CNC(C)CC(C)O)F

Computed Properties

• Exact Mass: 211.10199966g/mol
• Monoisotopic Mass: 211.10199966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 69.6Ų

Additional information on 2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid

2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic Acid: A Comprehensive Overview

2,2-Difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid, identified by the CAS registry number 2137875-26-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule is characterized by its unique structure, which combines a difluorinated propane backbone with an amino alcohol group. The presence of the amino alcohol moiety introduces a level of complexity and functionality that makes this compound a promising candidate for various applications.

The synthesis of 2,2-difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid involves a series of carefully designed chemical reactions. Recent advancements in fluorination techniques have enabled the efficient preparation of this compound, ensuring high purity and yield. The molecule's structure is particularly notable for its ability to engage in hydrogen bonding due to the hydroxyl and amino groups, which significantly influences its physical and chemical properties.

Recent studies have highlighted the potential of cas no 2137875-26-2 as a building block in drug discovery. Its ability to act as both a hydrogen bond donor and acceptor makes it an attractive candidate for designing bioactive molecules. Researchers have explored its role in modulating enzyme activity, particularly in the context of kinase inhibitors, where its unique structure could provide a novel approach to therapeutic intervention.

In addition to its pharmacological applications, 2,2-difluoro-3-[(4-hydroxypentan-2-yl)amino]propanoic acid has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use in coordination polymers and metalloorganic frameworks (MOFs). These materials hold potential for applications in gas storage, catalysis, and sensing technologies.

The environmental impact of cas no 2137875-26-2 has also been a subject of recent research. Studies indicate that the compound exhibits moderate biodegradability under aerobic conditions, suggesting that it may not pose significant risks to aquatic ecosystems when used responsibly. However, further investigations are required to fully understand its ecological footprint.

In conclusion, cas no 2137875-26-2, or 2,2-difluoro-3-[(4-hydroxypentan-2-yli)amino]propanoic acid, represents a versatile molecule with diverse applications across multiple scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking innovative solutions in drug development, materials science, and environmental chemistry. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.